Cas no 1530970-57-0 (4-(4-bromo-2-hydroxyphenyl)butan-2-one)

• Product Name: 4-(4-bromo-2-hydroxyphenyl)butan-2-one
• CAS No: 1530970-57-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6506116
• PubChem ID: 83720093
• Update Time: 2025-06-09

4-(4-bromo-2-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-hydroxyphenyl)butan-2-one
• 1530970-57-0
• EN300-1911051

• Inchi： 1S/C10H11BrO2/c1-7(12)2-3-8-4-5-9(11)6-10(8)13/h4-6,13H,2-3H2,1H3
• InChI Key： NDGWYRUMXBYHFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CCC(C)=O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-bromo-2-hydroxyphenyl)butan-2-one

4-(4-Bromo-2-Hydroxyphenyl)Butan-2-One: A Comprehensive Overview

4-(4-Bromo-2-Hydroxyphenyl)Butan-2-One, identified by the CAS Registry Number 1530970-57-0, is a chemically significant compound with a unique structure and diverse applications. This compound, often referred to as 4-(4-bromo-2-hydroxyphenyl)butanone, belongs to the class of ketones and features a bromine atom and a hydroxyl group on the aromatic ring, making it a versatile molecule in various chemical reactions and biological systems.

The molecular structure of 4-(4-bromo-2-hydroxyphenyl)butan-2-one consists of a phenolic ring substituted with bromine at the para position and a hydroxyl group at the ortho position. The ketone group is attached to the aromatic ring via a butanone chain, which contributes to its reactivity and functional diversity. This compound has been extensively studied for its potential in drug discovery, material science, and environmental chemistry.

Recent research has highlighted the role of 4-(4-bromo-2-hydroxyphenyl)butan-2-one in medicinal chemistry, particularly in the development of anti-inflammatory and antioxidant agents. Studies have demonstrated that this compound exhibits significant radical-scavenging activity, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the field of material science, 4-(4-bromo-2-hydroxyphenyl)butan-2-one has been explored as a precursor for synthesizing advanced polymers and organic materials with tailored properties. Its ability to undergo various condensation reactions has made it valuable in creating high-performance materials for electronic applications.

The synthesis of CAS No. 1530970-57-0 involves multi-step organic reactions, including nucleophilic aromatic substitution and ketone formation. Researchers have optimized these processes to achieve higher yields and better purity, ensuring its availability for large-scale applications.

In terms of environmental applications, this compound has been investigated for its role in degrading persistent organic pollutants (POPs). Its catalytic properties make it a potential candidate for developing eco-friendly remediation strategies for contaminated sites.

The unique combination of functional groups in 4-(4-bromo-2-hydroxyphenyl)butan-2-one provides a platform for further chemical modifications, enabling the creation of derivatives with enhanced biological activity or improved physical properties.

In conclusion, CAS No. 1530970-57-0, or 4-(4-bromo-2-hydroxyphenyl)butanone, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its chemical properties, coupled with recent advancements in its synthesis and application, underscore its importance in contemporary research and development efforts.